Cas no 62581-28-6 (2H-Quinolizine, 1-ethyloctahydro-, trans-)
62581-28-6 structure
Product Name:2H-Quinolizine, 1-ethyloctahydro-, trans-
CAS No:62581-28-6
MF:C11H21N
MW:167.29114317894
CID:439388
PubChem ID:60106336
Update Time:2025-04-19
2H-Quinolizine, 1-ethyloctahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Quinolizine, 1-ethyloctahydro-, trans-
- (1R,9aR)-1-ethyl-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizine
- DTXSID70733631
- SCHEMBL13908731
- (1R,9aR)-1-Ethyloctahydro-2H-quinolizine
- 62581-28-6
-
- Inchi： 1S/C11H21N/c1-2-10-6-5-9-12-8-4-3-7-11(10)12/h10-11H,2-9H2,1H3/t10-,11-/m1/s1
- InChI Key： CZDLEULQEORRLH-GHMZBOCLSA-N
- SMILES： N12CCCC[C@@H]1[C@H](CC)CCC2
Computed Properties
- Exact Mass: 167.16753
- Monoisotopic Mass: 167.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
2H-Quinolizine, 1-ethyloctahydro-, trans- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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